Cas no 2172132-17-9 (7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one)

• Product Name: 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• CAS No: 2172132-17-9
• MF: C₁₄H₁₃F₃O
• MW: 254.247634649277
• CID: 5993227
• PubChem ID: 165502959
• Update Time: 2025-07-16

7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-one
• EN300-1458176
• 2172132-17-9

• Inchi： 1S/C14H13F3O/c15-14(16,17)9-2-3-10-11(8-9)13(5-1-6-13)7-4-12(10)18/h2-3,8H,1,4-7H2
• InChI Key： PCDWAQWKHMXIEM-UHFFFAOYSA-N
• SMILES： C1CC2(C1)CCC(=O)C3=C2C=C(C=C3)C(F)(F)F

Computed Properties

• Exact Mass: 254.09184952g/mol
• Monoisotopic Mass: 254.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one

Introduction to 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one (CAS No. 2172132-17-9)

7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one, with the CAS number 2172132-17-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a trifluoromethyl group, which imparts distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the areas of oncology and neurodegenerative diseases.

The spirocyclic framework of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one is a key feature that contributes to its stability and bioavailability. Spirocyclic compounds are known for their enhanced pharmacokinetic properties, including improved solubility and reduced metabolic degradation. The presence of the trifluoromethyl group further enhances these properties by increasing lipophilicity and conferring metabolic stability. These characteristics make the compound an attractive target for drug development.

Recent studies have focused on the biological activity of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that the compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may be a valuable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one has been optimized to achieve high yields and purity. Various synthetic routes have been explored, including transition-metal-catalyzed reactions and organocatalytic methods. These synthetic strategies not only ensure the efficient production of the compound but also allow for the introduction of functional groups that can be used to fine-tune its biological activity.

The pharmacokinetic profile of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one has been extensively studied to understand its behavior in biological systems. In vivo studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one. Early-phase clinical trials have demonstrated promising results, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one (CAS No. 2172132-17-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in oncology and neurodegenerative diseases make it an exciting target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic profile, this compound holds great promise for improving patient outcomes in various medical conditions.